![molecular formula C7H10ClN3O2 B6244618 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid hydrochloride CAS No. 2408970-13-6](/img/no-structure.png)
1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid hydrochloride
Description
“1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid hydrochloride” is a chemical compound . It is a member of the pyrazolopyridine family, which are heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers .
Synthesis Analysis
The synthesis of this compound has been explored in various studies . For instance, one method involves the treatment of diphenylhydrazone and pyridine with iodine . Another approach uses 1-phenyl-3-methyl-5-amino-pyrazole treated with 1,3-diketones in glacial AcOH .Molecular Structure Analysis
The molecular structure of this compound includes a pyrazole and a pyridine ring . It can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines .Chemical Reactions Analysis
The chemical reactions involving this compound are diverse and depend on the substituents present at positions N1, C3, C4, C5, and C6 . For example, it can react with 2,5-difluorophenyl to form compounds B01–B13 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 203.63 . It is a powder at room temperature .Safety and Hazards
This compound is associated with several hazard statements, including H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and using protective gloves/protective clothing/eye protection/face protection (P280) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid hydrochloride involves the reaction of 2-aminopyridine with ethyl acetoacetate to form pyrazolopyridine intermediate, which is then reacted with chloroacetic acid to form the final product.", "Starting Materials": [ "2-aminopyridine", "ethyl acetoacetate", "chloroacetic acid", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminopyridine (1.0 g) in ethyl acetoacetate (2.0 g) and add a catalytic amount of hydrochloric acid. Heat the mixture at 100°C for 4 hours.", "Step 2: Cool the reaction mixture to room temperature and add sodium hydroxide solution (10%) until the pH reaches 9-10.", "Step 3: Extract the product with diethyl ether (3 x 20 mL) and wash the organic layer with water (2 x 20 mL).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the pyrazolopyridine intermediate as a yellow solid.", "Step 5: Dissolve the pyrazolopyridine intermediate (1.0 g) in chloroacetic acid (2.0 g) and heat the mixture at 120°C for 6 hours.", "Step 6: Cool the reaction mixture to room temperature and add water (10 mL). Adjust the pH to 2-3 with hydrochloric acid.", "Step 7: Collect the precipitate by filtration and wash it with water. Dry the product under vacuum to obtain 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid hydrochloride as a white solid." ] } | |
CAS RN |
2408970-13-6 |
Product Name |
1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid hydrochloride |
Molecular Formula |
C7H10ClN3O2 |
Molecular Weight |
203.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
